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Compound of Interest

Compound Name: Vosilasarm

Cat. No.: B611295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical procedures for the

handling and disposal of Vosilasarm (also known as RAD-140), a potent, non-steroidal

selective androgen receptor modulator (SARM). Adherence to these guidelines is critical to

ensure personnel safety and environmental protection in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE for the

specific procedures involving Vosilasarm. The following table summarizes the recommended

PPE for various laboratory activities.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a NIOSH-approved respirator

with P-99 filters.[1] -

Disposable solid-front lab coat

with tight-fitting cuffs. - Double

nitrile gloves.[2] - Disposable

sleeves. - Safety glasses or

goggles (if not using a full-face

respirator).[1]

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory and

skin protection is essential to

prevent exposure.[2][3]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure. - Lab

coat. - Safety glasses with side

shields or chemical splash

goggles.[1] - Single pair of

chemical-resistant nitrile

gloves.[2]

Reduced risk of aerosolization

compared to handling

powders, but the potential for

splashes and spills remains.[2]

General Laboratory Handling
- Lab coat. - Safety glasses. -

Nitrile gloves.

Standard laboratory practice to

prevent accidental skin contact

and eye exposure.

Occupational Exposure Limits (OELs)
As of the latest review, a specific Occupational Exposure Limit (OEL) for Vosilasarm has not

been established by regulatory bodies. For potent pharmaceutical compounds with limited

toxicological data, a performance-based exposure control limit approach is recommended.[4]

Given that SARMs are pharmacologically active at low doses, it is prudent to handle

Vosilasarm as a highly potent compound and maintain exposures to the lowest reasonably

achievable levels.

Operational Plan for Handling Vosilasarm
This step-by-step guide outlines the procedures for safely handling Vosilasarm from receipt to

disposal.
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Compound Receipt and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store Vosilasarm in a cool, dry, and well-ventilated area, away from incompatible

materials.[5] The compound should be stored in a clearly labeled, sealed container. For long-

term storage, refer to the manufacturer's recommendations, which may include refrigeration

or freezing.

Preparation for Handling
Designated Area: All work with Vosilasarm should be conducted in a designated area, such

as a chemical fume hood or a ventilated balance enclosure, to minimize exposure.[6]

Decontamination: Before starting work, decontaminate the work surface.

Spill Kit: Ensure a spill kit containing appropriate absorbent materials is readily accessible.

Experimental Procedures
Weighing: When weighing powdered Vosilasarm, use a ventilated balance enclosure to

control airborne particles.

Solution Preparation: To prepare a solution, slowly add the solvent to the powdered

compound to avoid splashing. A common in-vivo formulation involves dissolving Vosilasarm
in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[5]

Handling Solutions: When handling solutions of Vosilasarm, use caution to avoid splashes

and aerosol generation.

Post-Experiment Procedures
Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with Vosilasarm using an appropriate cleaning agent.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use PPE as hazardous waste.
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Disposal Plan for Vosilasarm
All waste generated from handling Vosilasarm must be treated as hazardous waste.

Waste Segregation and Collection
Solid Waste: Collect all solid waste contaminated with Vosilasarm (e.g., unused compound,

contaminated gloves, pipette tips, and labware) in a dedicated, clearly labeled hazardous

waste container.[2][7] The container should be made of a compatible material and have a

secure lid.

Liquid Waste: Collect all liquid waste containing Vosilasarm in a sealed, labeled container.

[2] Do not mix with other waste streams unless compatibility has been confirmed.

Sharps Waste: Needles, syringes, and other sharps contaminated with Vosilasarm should

be disposed of in a designated sharps container.

Waste Container Labeling
All waste containers must be clearly labeled with:

"Hazardous Waste"

The full chemical name: "Vosilasarm (RAD-140)"

The approximate concentration and quantity.

The date of accumulation.

Decontamination of Reusable Labware
Triple rinse reusable glassware and equipment with a suitable solvent (e.g., ethanol or

acetone) that can dissolve Vosilasarm.

Collect the rinsate as hazardous liquid waste.

After rinsing, wash the labware with soap and water.

Final Disposal
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All collected hazardous waste containing Vosilasarm must be disposed of through an

approved hazardous waste management service.[2] Follow all institutional, local, and

national regulations for hazardous waste disposal.

Workflow for Handling Vosilasarm
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Vosilasarm Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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